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Compound of Interest

Compound Name: 3,3-Dimethyl-1-hexanol

Cat. No.: B078353

A summary of the key physical properties of 3,3-Dimethyl-1-hexanol is provided in the table
below. These values are essential for predicting the compound's behavior in various
experimental and physiological settings.

Physical Property Value

Molecular Formula CeH180

Molecular Weight 130.23 g/mol [1][2]
Boiling Point 170.96 °C (estimated)[2]
Melting Point -61.15 °C (estimated)[2]
Density 0.835 g/cm?3[2][3]
Refractive Index 1.4310[2]

As a general trend for alcohols, solubility in
water decreases as the carbon chain length
increases. Conversely, solubility in nonpolar
Solubility organic solvents increases with the length of the
carbon chain. Specific quantitative solubility
data for 3,3-Dimethyl-1-hexanol is not readily

available in the cited literature.
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Experimental Protocols for Property Determination

The following sections detail the standard methodologies for determining the key physical
properties of a liquid compound such as 3,3-Dimethyl-1-hexanol.

Determination of Boiling Point (Capillary Method)

The capillary method is a common and efficient technique for determining the boiling point of a
small liquid sample.

Apparatus:

Thiele tube or similar heating apparatus

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Mineral oil or other suitable heating bath fluid

Procedure:

A small amount of the liquid sample (a few milliliters) is placed into the small test tube.
o Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o The entire assembly is immersed in a heating bath (e.g., a Thiele tube filled with mineral oil).

o The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will
be expelled, seen as a slow stream of bubbles.
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» Heating is continued until a steady and rapid stream of bubbles emerges from the capillary
tube.

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, a flask with a
specific, known volume.

Apparatus:

o Pycnometer (specific gravity bottle)
e Analytical balance

e Thermometer

o Water bath

Procedure:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed on
an analytical balance (ma).

e The pycnometer is filled with distilled water of a known temperature and weighed again (mz).

e The pycnometer is emptied, dried, and then filled with the liquid sample (3,3-Dimethyl-1-
hexanol) at the same temperature and weighed (ms).

e The density of the liquid is calculated using the following formula: Density = [(m3 - m1) / (M2 -
m1)] x Density of water at the experimental temperature.

Determination of Refractive Index (Abbe Refractometer)

The refractive index, a measure of how light bends as it passes through a substance, is
determined using an Abbe refractometer.
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Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Solvent for cleaning (e.g., ethanol or acetone)

Soft tissue paper

Procedure:

The prism of the Abbe refractometer is cleaned with a suitable solvent and allowed to dry.
o Afew drops of the liquid sample are placed on the surface of the prism.
e The prism is closed and the instrument's light source is turned on.

e The refractometer is adjusted until the boundary line between the light and dark fields is
sharp and centered in the crosshairs of the eyepiece.

o The refractive index is read directly from the instrument's scale. The temperature should be
controlled and recorded as the refractive index is temperature-dependent.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the boiling point of a liquid sample.
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Boiling Point Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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